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Compound of Interest

Compound Name: 1-Bromobenzene-13C6

Cat. No.: B051945 Get Quote

A Comparative Analysis of 1-Bromobenzene-13C6 from Various Suppliers

For researchers, scientists, and drug development professionals utilizing isotopically labeled

compounds, the purity and isotopic enrichment of these reagents are paramount for generating

accurate and reproducible experimental results. This guide provides a comparative analysis of

1-Bromobenzene-13C6 from several prominent suppliers. The comparison is based on

publicly available product specifications and outlines the key experimental protocols for

independent verification of product quality.

Data Presentation: Supplier Specifications
The following table summarizes the product specifications for 1-Bromobenzene-13C6 as

provided by different suppliers. It is important to note that the level of detail may vary, and for

lot-specific data, it is always recommended to consult the Certificate of Analysis (CoA).
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Supplier
Product
Number

Isotopic
Purity
(atom %
13C)

Chemical
Purity

Molecular
Weight

CAS
Number

Cambridge

Isotope

Laboratories

CLM-871 ≥99% ≥98% 162.96 112630-77-0

Sigma-

Aldrich

(Merck)

488232
99 atom %

¹³C[1]
≥99% (CP) 162.96 112630-77-0

Cayman

Chemical
26194

Not explicitly

stated

Not explicitly

stated
163.0[2]

112630-77-

0[2]

LGC

Standards

TRC-

B680148

Not explicitly

stated

Not explicitly

stated
162.96[3]

112630-77-

0[3]

Cenmed B473807
≥99 atom%

13C
≥98% 162.96 112630-77-0

Santa Cruz

Biotechnolog

y

sc-210131
Not explicitly

stated

Not explicitly

stated
162.96[1]

112630-77-

0[1]

Note: "Not explicitly stated" indicates that the information was not readily available on the main

product page and may require consultation of a specific CoA. "CP" refers to chemically pure.

Experimental Protocols for Quality Verification
To ensure the quality of 1-Bromobenzene-13C6 for sensitive applications, independent

verification is recommended. The following are detailed methodologies for key experiments.

Determination of Isotopic Enrichment and Structure by
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful non-destructive technique to confirm the isotopic labeling and

structure of the compound.
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Objective: To verify the ¹³C enrichment and the structural integrity of 1-Bromobenzene-
13C6.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

Accurately weigh approximately 10-20 mg of 1-Bromobenzene-13C6.

Dissolve the sample in a deuterated solvent (e.g., 0.6 mL of Chloroform-d, CDCl₃) in an

NMR tube.

¹H NMR Acquisition:

A standard proton NMR spectrum should show a complex multiplet pattern for the

aromatic protons due to ¹H-¹³C coupling. The absence of a simple singlet or narrow

multiplet confirms the high enrichment of ¹³C.

¹³C NMR Acquisition:

Pulse Program: A standard ¹³C{¹H} decoupled experiment.

Data Analysis: The spectrum should exhibit a single resonance for the six equivalent ¹³C

atoms in the benzene ring, confirming uniform labeling. The chemical shift should be

consistent with that of bromobenzene. The presence of any signals at the natural

abundance ¹³C chemical shifts for bromobenzene would indicate incomplete labeling.

Quantitative ¹³C NMR (for precise isotopic enrichment):

This is a more advanced experiment requiring a calibrated internal standard with a known

¹³C concentration.

Assessment of Chemical Purity by Gas
Chromatography-Mass Spectrometry (GC-MS)
GC-MS is an ideal method for separating volatile impurities and confirming the mass of the

labeled compound.
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Objective: To determine the chemical purity of 1-Bromobenzene-13C6 and confirm its

molecular weight.

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer.

Sample Preparation:

Prepare a stock solution of 1-Bromobenzene-13C6 in a volatile organic solvent (e.g.,

dichloromethane or hexane) at a concentration of approximately 1 mg/mL.

Perform serial dilutions to a final concentration of about 10 µg/mL.

GC Conditions:

Column: A non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm I.D., 0.25 µm film

thickness).

Inlet Temperature: 250 °C.

Injection Volume: 1 µL.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp to 200 °C at a rate of 10 °C/min.

Hold at 200 °C for 5 minutes.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-200.

Data Analysis:
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The chromatogram should display a single major peak corresponding to 1-
Bromobenzene-13C6.

The mass spectrum of this peak should show a molecular ion (M⁺) at m/z 162 and 164

(due to the two isotopes of bromine, ⁷⁹Br and ⁸¹Br), confirming the presence of the ¹³C₆-

labeled compound. The absence of significant peaks at m/z 156 and 158 (the unlabeled

compound) further confirms high isotopic enrichment.

Purity is calculated based on the relative area of the main peak compared to the total area

of all peaks in the chromatogram.

Visualizing the Workflow
The following diagrams illustrate the logical workflow for the quality control analysis of 1-
Bromobenzene-13C6.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b051945?utm_src=pdf-body
https://www.benchchem.com/product/b051945?utm_src=pdf-body
https://www.benchchem.com/product/b051945?utm_src=pdf-body
https://www.benchchem.com/product/b051945?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Quality Control

Sample Handling

Analytical Techniques

Data Interpretation

Quality Assessment

1-Bromobenzene-13C6 from Supplier

Prepare NMR Sample
(in CDCl3)

Prepare GC-MS Sample
(in Dichloromethane)

NMR Spectroscopy GC-MS Analysis

1H and 13C Spectra Chromatogram and Mass Spectrum

Structural ConfirmationIsotopic Enrichment Chemical Purity

Click to download full resolution via product page

Caption: Quality Control Workflow for 1-Bromobenzene-13C6.
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Decision Pathway for Supplier Selection

Research Needs

Supplier Evaluation

In-house Verification (Optional but Recommended)

Final Decision

Define Experimental Requirements
(e.g., sensitivity, quantitation)

Review Supplier Specifications
(Purity, Enrichment)

Request Certificate of Analysis

Perform NMR and GC-MS Analysis

Select Supplier

 If CoA meets requirements
 and no in-house QC is planned 

Compare Data with CoA

Click to download full resolution via product page

Caption: Logical Flow for Selecting a 1-Bromobenzene-13C6 Supplier.
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Conclusion
The selection of a 1-Bromobenzene-13C6 supplier should be based on a combination of the

manufacturer's specifications, the availability of detailed lot-specific data in the Certificate of

Analysis, and, where possible, independent analytical verification. While most reputable

suppliers provide products of high purity, the stringency of the application will dictate the level

of scrutiny required. For quantitative studies or those requiring very high isotopic enrichment,

performing in-house quality control using the protocols outlined above is a critical step to

ensure the reliability and reproducibility of your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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